Cas no 899989-71-0 (N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide)

• Product name: N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide
• CAS No: 899989-71-0
• MF: C₁₆H₁₇ClN₄O₄S
• MW: 396.848581075668
• CID: 5492332

N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-propyloxamide
• N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide

• Inchi： 1S/C16H17ClN4O4S/c1-2-7-18-15(22)16(23)19-14-12-8-26(24,25)9-13(12)20-21(14)11-5-3-10(17)4-6-11/h3-6H,2,7-9H2,1H3,(H,18,22)(H,19,23)
• InChI Key： CXALHPSRFBCELG-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NC1N(C2=CC=C(Cl)C=C2)N=C2CS(=O)(=O)CC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide

N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide: A Comprehensive Overview

N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide (CAS No. 899989-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its complex molecular structure, belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities and applications in drug development.

The molecular formula of N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide reflects its intricate architecture, featuring a thienopyrazole core substituted with a 4-chlorophenyl group and an N-propylethanediamide moiety. This unique combination of functional groups contributes to its potential as a bioactive compound, particularly in the realm of medicinal chemistry.

Recent studies have highlighted the growing interest in thienopyrazole-based compounds due to their promising pharmacological properties. Researchers are particularly intrigued by their potential as enzyme inhibitors and receptor modulators, which could lead to novel therapeutic agents for various health conditions. The presence of the chlorophenyl group in CAS 899989-71-0 enhances its lipophilicity, potentially improving its bioavailability and membrane permeability—critical factors in drug design.

The synthesis of N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide typically involves multi-step organic reactions, including cyclization and amide bond formation. Pharmaceutical chemists are particularly interested in optimizing these synthetic routes to improve yield and purity, as these factors directly impact the compound's research applications. The 5,5-dioxo moiety in its structure suggests potential interactions with biological targets, making it a subject of ongoing structure-activity relationship studies.

In the context of current research trends, CAS 899989-71-0 aligns with the growing demand for heterocyclic compounds in drug discovery. The pharmaceutical industry's shift toward personalized medicine and targeted therapies has increased the value of such specialized molecules. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and ensure its quality for research purposes.

The stability profile of N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide under various conditions is another area of investigation. Researchers are examining its photostability, thermal stability, and solubility characteristics to determine optimal storage conditions and formulation strategies. These properties are crucial for its potential application in preclinical studies and further development.

From a commercial perspective, the demand for thienopyrazole derivatives like CAS 899989-71-0 has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include such specialized compounds to meet the needs of academic and industrial researchers. The compound's research-grade purity and custom synthesis options are frequently requested by scientists working in drug discovery programs.

In the broader context of medicinal chemistry trends, N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide represents the continuing exploration of nitrogen-containing heterocycles as privileged scaffolds in drug design. Its structural features make it a valuable tool compound for investigating new biological targets and validating hypotheses in molecular pharmacology.

Quality control measures for CAS 899989-71-0 typically involve rigorous analytical testing to ensure batch-to-batch consistency. Researchers emphasize the importance of chromatographic purity and structural confirmation when working with such specialized compounds, as impurities can significantly affect experimental outcomes. These quality considerations are particularly important for compounds intended for biological screening and mechanism-of-action studies.

The intellectual property landscape surrounding thienopyrazole derivatives continues to evolve, with pharmaceutical companies actively filing patents for novel compounds in this class. While N'-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-N-propylethanediamide itself may be available for research use, its structural analogs are frequently protected by composition-of-matter claims in various jurisdictions.

Looking ahead, the scientific community anticipates continued interest in CAS 899989-71-0 and related compounds as tools for probing biological systems and developing new therapeutic approaches. The compound's unique structural features position it as a potentially valuable asset in the ongoing search for innovative solutions to unmet medical needs, particularly in areas requiring modulation of specific biological pathways.